Cas no 190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane)
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane is a specialized organoboron compound featuring a dioxaborolane core with a 2-nitrophenyl substituent. This crystalline solid is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The electron-withdrawing nitro group enhances its electrophilic character, facilitating efficient transmetalation in palladium-catalyzed processes. Its tetramethyl substitution pattern provides steric protection to the boron center, improving shelf stability while maintaining good solubility in common organic solvents. The compound demonstrates particular utility in constructing biaryl systems for pharmaceutical and materials science applications. Its well-defined structure and consistent performance make it valuable for controlled synthesis of complex molecules.
190788-59-1 structure
Product Name:4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
CAS No:190788-59-1
MF:C12H16BNO4
MW:249.070743560791
MDL:MFCD02179447
CID:66395
PubChem ID:253660724
Update Time:2025-07-02
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
- 2-Nitrophenylboronic acid pinacol cyclic ester~2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-Nitrobenzeneboronic acid pinacol cyclic ester
- 2-(4,4,5,5-Tetramethyl-1,3,2-diocaborolan-2-yl)nitrobenzene
- 2-Nitrophenylboronic acid, pinacol ester
- 2-Nitrobenzeneboronic Acid Pinacol Ester
- 1-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
- 2-Nitrobenzeneboronic acid
- BM162
- 2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-Nitrobenzeneboronic acid picol ester
- 2-nitrophenylboronic acid pinacol cyclic ester
- 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NITROBENZENE
- 2-Nitrophenylboronic Acid Pinacol Ester
- 2-Nitrobenzeneboronic acid pinacol ester, 98+%
- (2-Nitrophenyl)boronic acid pinacol ester
- 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(2-NITROPHENYL)-
- AMT
- EN300-267736
- AKOS015951144
- AS-2981
- DTXSID70395213
- VLJYUDGCEKORNG-UHFFFAOYSA-N
- 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 2-nitrophenylboronate;2-Nitrophenylboronic acid pinacol ester
- MFCD02179447
- (2-Nitrophenyl)boronic acid, pinacol ester
- J-513974
- 2-nitrobenzeneboronic acid pinacol ester, AldrichCPR
- CS-W000891
- 190788-59-1
- Z2044805156
- FT-0643801
- N1006
- SCHEMBL7690779
- A4207
- SY108998
- AB11147
- DB-015862
-
- MDL: MFCD02179447
- Inchi: 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)9-7-5-6-8-10(9)14(15)16/h5-8H,1-4H3
- InChI Key: VLJYUDGCEKORNG-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2[N+](=O)[O-])OC(C)(C)C1(C)C
- BRN: 7708824
Computed Properties
- Exact Mass: 167.03900
- Monoisotopic Mass: 249.1172382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 64.3
Experimental Properties
- Color/Form: White solid
- Melting Point: 45.0 to 49.0 deg-C
- PSA: 86.28000
- LogP: -0.20220
- Solubility: Insoluble in water
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36
- Safety Term:S26;S36
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162888-1G |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | >98.0%(GC) | 1g |
¥41.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162888-25g |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | >98.0%(GC) | 25g |
¥633.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162888-5G |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | >98.0%(GC) | 5g |
¥146.90 | 2023-08-31 | |
| Alichem | A019121179-100g |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 98% | 100g |
$376.20 | 2023-09-02 | |
| TRC | T889653-10mg |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T889653-50mg |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T889653-100mg |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM135241-25g |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 95%+ | 25g |
$102 | 2023-01-09 | |
| Chemenu | CM135241-100g |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 95%+ | 100g |
$396 | 2023-01-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N1006-5g |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane |
190788-59-1 | 98.0%(GC&T) | 5g |
¥990.0 | 2022-06-10 |
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane) Related Products
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